3-amino-2-[(2-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C17H16ClN3OS2
• Molecular Weight: 377.9 g/mol
• IUPAC Name: 3-amino-2-[(2-chlorophenyl)methylsulfanyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C17H16ClN3OS2/c18-12-7-3-1-5-10(12)9-23-17-20-15-14(16(22)21(17)19)11-6-2-4-8-13(11)24-15/h1,3,5,7H,2,4,6,8-9,19H2
• InChI Key: JMNRGZLSURZAHY-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)N)SCC4=CC=CC=C4Cl

Description

3-amino-2-[(2-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one, commonly known as CBPT, is a novel heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. CBPT is a member of the benzothienopyrimidine family and is structurally similar to other heterocyclic compounds such as pyrimidines and thienopyrimidines. In

Mechanism of Action

The mechanism of action of CBPT is not fully understood, but several studies have suggested that it inhibits the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. CBPT has also been shown to induce apoptosis, or programmed cell death, in cancer cells. The exact mechanism by which CBPT induces apoptosis is still under investigation.
Biochemical and Physiological Effects:
CBPT has been shown to have several biochemical and physiological effects. Studies have reported that CBPT can induce cell cycle arrest, inhibit angiogenesis, and modulate the expression of various genes involved in cancer progression. CBPT has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of CBPT is its potent anticancer activity against various cancer cell lines. CBPT has also shown promising results in inhibiting the growth of drug-resistant cancer cells, making it a potential candidate for the development of new cancer therapies. However, one of the limitations of CBPT is its complex synthesis method, which may make it difficult to produce large quantities of the compound for use in lab experiments.

Future Directions

There are several future directions for the research on CBPT. One area of interest is the development of new synthetic methods for CBPT that are more efficient and scalable. Another area of interest is the investigation of the mechanism of action of CBPT, which may provide insights into its potential therapeutic applications. Additionally, further studies are needed to evaluate the safety and efficacy of CBPT in animal models and clinical trials, which may ultimately lead to the development of new cancer therapies.

Synthesis Methods

The synthesis of CBPT involves a multi-step process that starts with the reaction of 2-chlorobenzyl chloride with sodium sulfide to form 2-chlorobenzyl sulfide. This intermediate product is then reacted with 4-chloro-2-nitroaniline to form 4-chloro-2-[(2-chlorobenzyl)sulfanyl]aniline. The final step involves the reaction of the intermediate product with 2-aminothiophenol and acetic anhydride to form CBPT. The synthesis of CBPT is a complex process that requires careful control of reaction conditions and purification steps to obtain a high yield and purity of the final product.

Scientific Research Applications

CBPT has been extensively studied for its potential applications in the field of medicinal chemistry. Several studies have reported that CBPT exhibits potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. CBPT has also shown promising results in inhibiting the growth of drug-resistant cancer cells, making it a potential candidate for the development of new cancer therapies.